o-Chlorophenyl propyl sulfide

• CAS RN: 34560-81-1
• Molecular Formula: C9H11ClS
• Molecular Weight: 186.7 g/mol
• IUPAC Name: 1-chloro-2-propylsulfanylbenzene
• InChI: InChI=1S/C9H11ClS/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3
• InChI Key: OZBYQKIAXXILTR-UHFFFAOYSA-N
• SMILES: CCCSC1=CC=CC=C1Cl

Description

O-Chlorophenyl propyl sulfide is a useful research compound. Its molecular formula is C9H11ClS and its molecular weight is 186.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 215 g of 61.5 weight % of o-chlorophenyl propyl sulfide in o-dichlorobenzene (ODCB) was combined with 222.8 g of 85% potassium propyl mercaptide, 200 ml of xylene, 45 g of Carbowax® 350, polyethyleneglycol (Union Carbide), and 20 ml of propyl mercaptan, and heated at reflux for 96 hours. The liquid temperature of the refluxing mixture, initially at 137° C., rose to 168° after 64 hours, and to 198° C. after 86 hours. The dark solution was cooled, diluted with 300 ml of toluene, and washed with water to remove inorganic salts. The organic phase was dried (MgSO4) and fractionally distilled to give 48.6 g of recovered o-chlorophenyl propyl sulfide and 129.6 g (56.4%) of ortho-bis-propylthiobenzene, b.p. 100°-105° C. (0.06 mmHg).